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Compound of Interest

Compound Name: Dehydrolinalool, (+)-

Cat. No.: B12966658 Get Quote

An In-depth Technical Guide to (+)-Dehydrolinalool: Chemical Properties and Structure

Introduction
Dehydrolinalool is an acyclic monoterpene alcohol recognized for its characteristic floral and

woody-sweet aroma.[1][2][3][4] It serves as a versatile intermediate in the synthesis of various

fragrances and flavors, such as linalool, citral, and ionone, and is also a crucial precursor in the

production of vitamins A and E.[3] This document provides a comprehensive overview of the

chemical properties and structural identifiers of (+)-Dehydrolinalool, intended for researchers,

scientists, and professionals in drug development and fine chemical synthesis.

Chemical Structure and Identifiers
(+)-Dehydrolinalool is the dextrorotatory enantiomer of 3,7-dimethyloct-6-en-1-yn-3-ol. The

stereochemistry is designated as (R) in the Cahn-Ingold-Prelog priority system.

IUPAC Name: (3R)-3,7-dimethyloct-6-en-1-yn-3-ol.[5]

Synonyms: (+)-3,7-Dimethyl-6-octen-1-yn-3-ol, (R)-Dehydrolinalool.[5][6]

Molecular Formula: C₁₀H₁₆O.[1][2][4][5][7][8][9]

SMILES: CC(=CCC--INVALID-LINK--(C#C)O)C.[5]

InChI: InChI=1S/C10H16O/c1-5-10(4,11)8-6-7-9(2)3/h1,7,11H,6,8H2,2-4H3/t10-/m0/s1.[5][9]
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InChIKey: YWTIDNZYLFTNQQ-JTQLQIEISA-N.[5][9]

Quantitative Physicochemical Properties
The key physicochemical data for dehydrolinalool are summarized in the table below. It is

important to note that some reported values correspond to the racemic mixture ((±)-

Dehydrolinalool) but are considered representative for the individual enantiomers.

Property Value Conditions

Molecular Weight 152.23 g/mol

Appearance
Colorless to light yellow clear

liquid
Ambient

Boiling Point 198.00 - 199.00 °C @ 760 mm Hg

91 - 93 °C @ 12 Torr (1.6 kPa)

Melting Point -58.00 to -56.00 °C @ 760 mm Hg

Density 0.88 - 0.886 g/cm³ @ 20 °C

Refractive Index 1.46 - 1.477 @ 20 °C

Vapor Pressure 0.0141 - 8.34 mmHg @ 25 °C

Flash Point 80 - 85 °C Closed Cup

Water Solubility 1084 mg/L (estimated) @ 25 °C

Solubility
Soluble in alcohol, ethanol,

methanol

Optical Rotation [α]20/D -1 to +1 ° (for racemate) neat

Data sourced from references[1][2][3][4][6][10][11][12].

Experimental Protocols
Synthesis of (±)-Dehydrolinalool
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A common industrial method for synthesizing dehydrolinalool is through the ethynylation of 6-

methyl-5-hepten-2-one.[3][13]

Methodology:

Reaction Setup: The reaction is typically carried out in a pressurized reactor. Liquid ammonia

is used as the solvent, and a strong base, such as potassium hydroxide, serves as the

catalyst.[3]

Ethynylation: A mixture of acetylene and ammonia gas (typically 20-25% acetylene) is

bubbled through the solution of 6-methyl-5-hepten-2-one in liquid ammonia.[3]

Reaction Conditions: The reaction is maintained at a temperature of 35–40°C and a pressure

of 2.0–2.5 MPa for a duration of 2–3 hours.[3]

Work-up: The reaction mixture is transferred to a flash tank to remove and recycle excess

acetylene and ammonia.[3]

Purification: The resulting crude product is purified by distillation under reduced pressure to

yield dehydrolinalool with a purity of over 98%.[3]

Spectroscopic Analysis
While detailed experimental protocols for spectroscopic analysis are not available in the cited

literature, the primary methods for structural confirmation and purity assessment include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR is used for structural

elucidation.[1]

Mass Spectrometry (MS): Gas Chromatography coupled with Mass Spectrometry (GC-MS)

is employed for separation and identification.[1]

Mandatory Visualizations
The following diagram illustrates the core relationships between the structural and chemical

properties of (+)-Dehydrolinalool.
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(+)-Dehydrolinalool

Structural Identifiers

Chemical Properties

IUPAC Name:
(3R)-3,7-dimethyloct-6-en-1-yn-3-ol

SMILES:
CC(=CCCC@(C#C)O)C

InChI / InChIKey

Physical State:
Colorless to Yellow Liquid

Molecular Info:
C₁₀H₁₆O

152.23 g/mol

Physicochemical Data

Boiling Point:
~198 °C

Melting Point:
~ -57 °C

Density:
~0.88 g/cm³

Solubility:
Soluble in Alcohol

Click to download full resolution via product page

Caption: Structural and chemical properties of (+)-Dehydrolinalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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